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Compound of Interest

Compound Name: PF-610355

Cat. No.: B1679667 Get Quote

Essential Safety and Handling Guide for PF-
610355
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of PF-610355, an inhalable ultra-long-acting β2 adrenoreceptor agonist (ultra-LABA). Given

that PF-610355 is a potent, pharmacologically active compound, stringent adherence to safety

protocols is mandatory to mitigate exposure risks. While a specific Safety Data Sheet (SDS) for

PF-610355 is not publicly available, the following guidelines are based on best practices for

handling potent pharmaceutical ingredients in a laboratory setting.

Personal Protective Equipment (PPE)
Due to the potent nature of PF-610355 and the risk of inhalation of fine powders, a

comprehensive PPE strategy is essential. The following table summarizes the recommended

PPE for various tasks involving this compound.
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Task Eye Protection Hand Protection
Respiratory

Protection
Body Protection

Weighing and

Aliquoting (Dry

Powder)

Safety glasses

with side shields

or chemical

splash goggles.

A face shield is

recommended.

Double-gloving

with nitrile

gloves.

A NIOSH-

approved N95 or

higher-rated

respirator is

mandatory.

Disposable lab

coat with tight

cuffs.

Solution

Preparation

Chemical splash

goggles. A face

shield is

recommended.

Double-gloving

with nitrile

gloves.

Required if not

performed in a

certified chemical

fume hood.

Chemical-

resistant lab

coat.

In-vitro/In-vivo

Dosing

Safety glasses

with side shields

or chemical

splash goggles.

Nitrile gloves.

Recommended if

there is a risk of

aerosolization.

Lab coat.

Waste Disposal
Safety glasses

with side shields.

Heavy-duty nitrile

or butyl rubber

gloves.

Not generally

required if waste

is properly

contained.

Lab coat.

Experimental Protocols: Safe Handling and Disposal
1. Engineering Controls and Preparation:

Ventilation: All work with solid PF-610355 must be conducted in a certified chemical fume

hood, a ventilated balance enclosure, or a glove box to prevent inhalation of the powder.[1]

[2]

Area Designation: Designate a specific area for handling PF-610355 to prevent cross-

contamination. This area should be clearly marked with warning signs.

Decontamination: Prepare a deactivating solution, if a known effective agent is available. If

not, a standard laboratory detergent solution should be used for cleaning surfaces after
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handling.

2. Step-by-Step Handling Procedure:

Don PPE: Before entering the designated handling area, put on all required PPE as specified

in the table above.

Surface Preparation: Cover the work surface in the ventilated enclosure with absorbent,

disposable bench paper.

Weighing: Carefully weigh the required amount of PF-610355 in the ventilated enclosure.

Use tools and techniques that minimize dust generation.

Solution Preparation: If preparing a solution, add the solvent to the solid compound slowly to

avoid splashing. Ensure the container is sealed before removing it from the ventilated

enclosure.

Post-Handling: After handling, decontaminate all surfaces, equipment, and reusable PPE.

Dispose of all single-use PPE and contaminated materials as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

3. Disposal Plan:

Waste Segregation: All solid waste contaminated with PF-610355 (e.g., gloves, wipes, vials)

and unused solid compound must be collected in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Unused solutions of PF-610355 should be collected in a separate, labeled

hazardous liquid waste container. Do not pour down the drain.[3][4]

Incineration: The primary method for the disposal of potent pharmaceutical waste is high-

temperature incineration by a licensed hazardous waste disposal company.[4][5] This

ensures the complete destruction of the active pharmaceutical ingredient.[5]

Regulatory Compliance: All waste disposal must comply with local, state, and federal

regulations, such as those set by the Environmental Protection Agency (EPA).[3][4]
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Caption: Workflow for the safe handling of PF-610355 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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